Cas no 61499-10-3 (4-Phenylbutyl Isothiocyanate)
4-Phenylbutyl Isothiocyanate structure
Product Name:4-Phenylbutyl Isothiocyanate
CAS No:61499-10-3
MF:C11H13NS
MW:191.29262137413
CID:518644
PubChem ID:124881
Update Time:2025-04-19
4-Phenylbutyl Isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzene,(4-isothiocyanatobutyl)-
- 4-PHENYLBUTYL ISOTHIOCYANATE
- PHENYLBUTYLISOTHIOCYANATE, 4-(RG)
- 4-phenyl-butyl isothiocyanate
- 4-PHENYLBUTYLISOLTHIOCY ANATE
- 4-Phenyl-butylisothiocyanat
- PHENYLBUTYLISOTHIOCYANATE
- PHENYLBUTYLISOTHIOCYANATE,4
- 4-isothiocyanatobutylbenzene
- CHEMBL446473
- 4-phenylbutylisothiocyanate
- DTXSID80210463
- 4-PHENYLBUTYLISOLTHIOCYANATE
- Phenylbutyl isothiocyanate
- CS-0763665
- (4-Isothiocyanatobutyl)benzene, 9CI
- 1-Isothiocyanato-4-phenylbutane
- 61499-10-3
- PBITC
- MFCD00052335
- 61449-10-3
- Q67879620
- DB-053908
- DB-316747
- CHEBI:179058
- MS-22004
- (4-isothiocyanatobutyl)benzene
- Benzene, (4-isothiocyanatobutyl)-
- BDBM50073714
- AKOS006229428
- HY-W679796
- SCHEMBL1526828
- CCRIS 3148
- 4-Phenylbutyl Isothiocyanate
-
- Inchi： 1S/C11H13NS/c13-10-12-9-5-4-8-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-9H2
- InChI Key： CCBQOLFAKKAMLD-UHFFFAOYSA-N
- SMILES： S=C=NCCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 191.07700
- Monoisotopic Mass: 191.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Boiling Point: 148 °C
- PSA: 44.45000
- LogP: 3.11210
4-Phenylbutyl Isothiocyanate Security Information
- Hazardous Material transportation number：UN 2927
- Hazard Category Code： 20/21/22-34
- Safety Instruction： S23; S26; S36/37/39; S45
- Risk Phrases：R20/21/22
4-Phenylbutyl Isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Phenylbutyl Isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR30162-1g |
4-Phenylbut-1-yl isothiocyanate |
61499-10-3 | 1g |
£62.00 | 2024-05-25 | ||
| TRC | P319858-500mg |
4-Phenylbutyl Isothiocyanate |
61499-10-3 | 500mg |
$87.00 | 2023-05-17 | ||
| TRC | P319858-1g |
4-Phenylbutyl Isothiocyanate |
61499-10-3 | 1g |
$ 110.00 | 2022-06-03 | ||
| TRC | P319858-2.5g |
4-Phenylbutyl Isothiocyanate |
61499-10-3 | 2.5g |
$316.00 | 2023-05-17 | ||
| TRC | P319858-5g |
4-Phenylbutyl Isothiocyanate |
61499-10-3 | 5g |
$ 800.00 | 2023-09-06 | ||
| Key Organics Ltd | MS-22004-1G |
(4-isothiocyanatobutyl)benzene |
61499-10-3 | >95% | 1g |
£57.00 | 2025-02-08 | |
| Key Organics Ltd | MS-22004-10G |
(4-isothiocyanatobutyl)benzene |
61499-10-3 | >95% | 10g |
£141.00 | 2025-02-08 | |
| TRC | P319858-1000mg |
4-Phenylbutyl Isothiocyanate |
61499-10-3 | 1g |
$138.00 | 2023-05-17 | ||
| LKT Labs | P2510-1 g |
4-Phenylbutylisothiocyanate |
61499-10-3 | ≥98% | 1g |
$83.40 | 2023-07-11 | |
| LKT Labs | P2510-5 g |
4-Phenylbutylisothiocyanate |
61499-10-3 | ≥98% | 5g |
$324.10 | 2023-07-11 |
4-Phenylbutyl Isothiocyanate Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
61499-10-3 (4-Phenylbutyl Isothiocyanate) Related Products
- 912627-98-6(2-Phenyl-d5-ethyl Isothiocyanate)
- 16220-05-6((2-isothiocyanatopropyl)benzene)
- 157469-20-0(Benzene,(8-isothiocyanatoctyl)-)
- 2627-27-2(3-Phenylpropyl isothiocyanate)
- 61290-96-8((1-isothiocyanatobutyl)benzene)
- 133920-05-5(Benzene,(5-isothiocyanatopentyl)-)
- 157469-21-1((10-isothiocyanatodecyl)benzene)
- 133920-06-6(6-Phenylhexyl Isothiocyanate)
- 13203-39-9(4-Methylphenethyl isothiocyanate)
- 61449-10-3(4-PHENYLBUTYL ISOTHIOCYANATE)
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